Cas no 5154-97-2 (1-(1-Adamantyl)-5-ethyltetrazole)

• Product Name: 1-(1-Adamantyl)-5-ethyltetrazole
• CAS No: 5154-97-2
• MF: C₁₃H₂₀N₄
• MW: 232.324702262878
• CID: 385604
• Update Time: 2023-08-03

1-(1-Adamantyl)-5-ethyltetrazole Chemical and Physical Properties

Names and Identifiers

• 5,10-Epoxy-5H-dibenzo[a,d]cycloheptene-5-propanamine,10,11-dihydro-N,N-dimethyl-
• NSC140705
• 1-(Adamantan-1-yl)-5-ethyl-1H-tetrazole
• 1-(1-Adamantyl)-5-ethyltetrazole

• Inchi： 1S/C13H20N4/c1-2-12-14-15-16-17(12)13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,2-8H2,1H3
• InChI Key： UELKNMKRRLRFMV-UHFFFAOYSA-N
• SMILES： N1(C(CC)=NN=N1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 232.169
• Monoisotopic Mass: 232.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6

Experimental Properties

• Density: 1.47
• Boiling Point: 408.3°C at 760 mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.775